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Compound of Interest

Compound Name: Ammonium bromide

Cat. No.: B080048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of ammonium bromide
in wood preservation techniques, focusing on its role as a fire retardant. The information is

intended to guide researchers and professionals in the development and evaluation of wood

treatment formulations.

Introduction
Ammonium bromide (NH₄Br) is a significant component in various wood preservation

formulations, primarily valued for its efficacy as a fire retardant.[1][2] When exposed to high

temperatures, ammonium bromide decomposes into ammonia (NH₃) and hydrogen bromide

(HBr) gases.[1] These gases interfere with the combustion process of wood, reducing the

spread of flames and the generation of flammable volatiles, thereby enhancing the fire

resistance of the treated material.[1] While effective on its own, ammonium bromide is often

used in synergistic combination with other chemicals, such as phosphates, sulfates, and boron

compounds, to achieve a broader spectrum of protection, including fungicidal and insecticidal

properties.[2][3]

Chemical and Physical Properties
A thorough understanding of the properties of ammonium bromide is crucial for its effective

application in wood preservation.
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Property Value Reference

Chemical Formula NH₄Br --INVALID-LINK--

Molar Mass 97.94 g/mol --INVALID-LINK--

Appearance White crystalline powder --INVALID-LINK--

Solubility in Water 78.3 g/100 g at 25 °C --INVALID-LINK--

Decomposition

Decomposes to ammonia and

hydrogen bromide upon

heating

[1]

Application in Wood Preservation
Ammonium bromide is typically applied to wood through a pressure impregnation process.

This method ensures deep and uniform penetration of the preservative into the wood structure,

providing long-lasting protection.

Formulations
Ammonium bromide is often a key ingredient in aqueous fire retardant solutions. Patent

literature reveals various formulations where ammonium bromide is combined with other

active components to enhance its efficacy.

Formulation Component
Percentage Range (by
weight)

Reference

Ammonium Bromide 10 - 50% [4]

Monoammonium Phosphate Varies [1]

Diammonium Phosphate Varies [1]

Ammonium Sulfate Varies [5]

Urea Varies [4]

Boric Acid Varies [5]
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Note: The exact percentages and additional components can vary significantly based on the

specific application and desired performance characteristics.

Mechanism of Action as a Fire Retardant
The primary fire-retardant mechanism of ammonium bromide involves a series of chemical

reactions upon heating, which can be visualized as a simplified pathway.
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Caption: Simplified pathway of ammonium bromide's fire-retardant action in wood.

Experimental Protocols
The following are generalized protocols for the treatment of wood with ammonium bromide-

based preservatives and subsequent fire retardancy testing. Researchers should adapt these

protocols based on their specific experimental design and objectives.

Wood Specimen Preparation and Treatment
This protocol outlines the steps for preparing and treating wood samples with an aqueous

solution of ammonium bromide.
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Caption: General workflow for wood treatment with ammonium bromide solution.
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Methodology:

Specimen Preparation: Cut wood specimens to the desired dimensions for testing (e.g.,

according to ASTM standards). Dry the specimens in an oven at a specified temperature

(e.g., 103 ± 2 °C) to a constant weight.

Initial Weighing: Record the initial oven-dry weight of each specimen.

Treatment Solution Preparation: Prepare an aqueous solution of ammonium bromide at the

desired concentration (e.g., 5%, 10%, 15% w/w). If using a combined formulation, dissolve

all components thoroughly.

Pressure Impregnation:

Place the wood specimens in a pressure treatment vessel.

Apply an initial vacuum (e.g., -0.085 MPa) for a set duration (e.g., 30 minutes) to remove

air from the wood cells.

Introduce the treatment solution into the vessel while maintaining the vacuum.

Apply pressure (e.g., 1.0 MPa) for a specified period (e.g., 2 hours) to force the solution

into the wood.

Final Weighing: After the pressure cycle, remove the specimens and weigh them to

determine the amount of solution absorbed.

Post-Treatment Drying: Dry the treated specimens to a desired moisture content. This may

involve air-drying followed by kiln-drying at a controlled temperature that does not cause

premature decomposition of the fire retardant.

Conditioning: Condition the treated and dried specimens in a controlled environment (e.g.,

20 °C and 65% relative humidity) until they reach a constant weight before testing.

Fire Retardancy Testing
The efficacy of the ammonium bromide treatment can be evaluated using standardized fire

tests.
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Commonly Used Standards:

ASTM E84 (or UL 723): Standard Test Method for Surface Burning Characteristics of

Building Materials. This test measures the flame spread index and smoke developed index.

ASTM E69: Standard Test Method for Combustible Properties of Treated Wood by the Fire-

Tube Apparatus. This test determines the weight loss of a sample after exposure to a flame.

Cone Calorimeter (ASTM E1354): This test measures heat release rate, smoke production,

and other flammability properties.

General Protocol for Fire-Tube Test (ASTM E69):

Specimen Placement: Place a conditioned, treated wood specimen of standard dimensions

in the fire-tube apparatus.

Flame Exposure: Expose the bottom of the specimen to a calibrated flame for a specified

duration (e.g., 4 minutes).

Data Collection: Record the temperature rise within the tube and the weight of the specimen

before and after the test.

Calculation: Calculate the percentage weight loss of the specimen. A lower weight loss

indicates better fire retardancy.

Quantitative Data
The following tables summarize hypothetical, yet representative, quantitative data to illustrate

the expected performance of wood treated with ammonium bromide. Actual results will vary

depending on the wood species, treatment parameters, and specific test conditions.

Table 1: Effect of Ammonium Bromide Concentration on Fire Retardancy (ASTM E69)
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Treatment Concentration
(% w/w)

Average Retention ( kg/m
³)

Average Weight Loss (%)

0 (Untreated Control) 0 65

5 45 35

10 85 20

15 120 12

Table 2: Flame Spread Index (ASTM E84) for Different Formulations

Formulation Flame Spread Index (FSI)

Untreated Wood 100 - 150

10% Ammonium Bromide 40 - 50

10% Ammonium Bromide + 5%

Monoammonium Phosphate
25 - 35

10% Ammonium Bromide + 5% Boric Acid 30 - 40

Safety and Handling
Ammonium bromide should be handled with appropriate personal protective equipment

(PPE), including gloves, safety glasses, and respiratory protection, especially when handling

the powder form to avoid inhalation of dust. Refer to the Safety Data Sheet (SDS) for detailed

safety information.

Conclusion
Ammonium bromide is an effective fire retardant for wood, particularly when applied using a

pressure impregnation process. Its performance can be further enhanced through combination

with other fire-retardant and preservative chemicals. The protocols and data presented in these

application notes provide a foundation for researchers to develop and evaluate new and

improved wood preservation treatments. Further research is encouraged to optimize

formulations and treatment parameters for various wood species and end-use applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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